Cas no 51372-28-2 ((22S)-Budesonide)

• Product Name: (22S)-Budesonide
• CAS No: 51372-28-2
• MF: C₂₅H₃₄O₆
• MW: 430.533868312836
• CID: 376169
• PubChem ID: 63006
• Update Time: 2025-04-19

(22S)-Budesonide Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,16,17-[(1S)-butylidenebis(oxy)]-11,21-dihydroxy-, (11b,16a)-
• (22S)-Budesonide
• 6b-Glycoloyl-5-hydroxy-4a,6a-dimethyl-4a,4b,5,6,6a,6b,8,9,10,11,1 2a,13,13a,13b,14,15-hexadecahydro-2H-naphtho[2',1':4,5]indeno[1,2 -b][1,4]dioxocin-2-one
• (S)-16alpha,17-(Butylidenedioxy)-11beta,21-dihydroxypregna-1,4-diene-3,20-dione
• UNII-168L5HT37P
• EINECS 257-160-1
• 168L5HT37P
• (1S,2S,4R,6S,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• 51372-28-2
• 51333-22-3
• Budesonide (11beta,16alpha(S))
• DTXSID20860628
• Q27251792
• BUDESONIDE (11.BETA.,16.ALPHA.(S))
• Budesonide MMX
• SCHEMBL19635
• BUDESONIDE, (S)-
• VOVIALXJUBGFJZ-AMTWPJRWSA-N
• PREGNA-1,4-DIENE-3,20-DIONE, 16,17-BUTYLIDENEBIS(OXY)-11,21-DIHYDROXY-, (11.BETA.,16.ALPHA.(S))
• PD132849

• Inchi： 1S/C25H34O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,16-18,20-22,26,28H,4-7,11-13H2,1-3H3/t16-,17-,18-,20+,21-,22+,23-,24-,25+/m0/s1
• InChI Key： VOVIALXJUBGFJZ-AMTWPJRWSA-N
• SMILES： O1[C@@H](CCC)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(CO)=O)O)=O

Computed Properties

• Exact Mass: 430.23600
• Monoisotopic Mass: 430.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.28
• Melting Point: 196-198°C
• Boiling Point: 617.9°Cat760mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.593
• PSA: 93.06000
• LogP: 2.37080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids